Cas no 6756-14-5 ((20b)-3b-Hydroxyurs-12,18-dien-28-oic acid)

(20b)-3b-Hydroxyurs-12,18-dien-28-oic acid is a triterpenoid compound derived from the ursane skeleton, characterized by hydroxyl and carboxyl functional groups at the C-3 and C-28 positions, respectively, along with double bonds at C-12 and C-18. This structure confers potential bioactivity, including anti-inflammatory, antimicrobial, and cytotoxic properties, making it of interest in pharmaceutical and biochemical research. Its unique oleanane-type framework enhances stability and reactivity, facilitating derivatization for drug development. The compound is typically isolated from natural sources or synthesized via targeted organic routes, ensuring high purity for analytical and experimental applications. Its structural features and functional groups make it a valuable intermediate for exploring structure-activity relationships in medicinal chemistry.

(20b)-3b-Hydroxyurs-12,18-dien-28-oic acid structure

6756-14-5 structure

Product Name:(20b)-3b-Hydroxyurs-12,18-dien-28-oic acid

CAS No:6756-14-5

MF:C₃₀H₄₆O₃

MW:454.684449672699

CID:1036752

PubChem ID:71464345

Update Time:2025-10-05

(20b)-3b-Hydroxyurs-12,18-dien-28-oic acid Chemical and Physical Properties

Names and Identifiers

- (20b)-3b-Hydroxyurs-12,18-dien-28-oic acid
- (20β)-3β-Hydroxyurs-12,18-dien-28-oic acid
- (2S,4aS,6aR,6aS,6bR,10S,12aR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-3,4,5,6,6a,7,8,8a,10,11,12,13-dodecahydro-2H-picene-4a-carboxylic acid
- 6756-14-5
- (20b)-3b-Hydroxyurs-12,18-dien-28-oicacid
- DTXSID40856109
- (3beta,5xi,20beta)-3-Hydroxyursa-12,18-dien-28-oic acid
- (20beta)-3beta-Hydroxyurs-12,18-dien-28-oic acid
- Inchi： 1S/C30H46O3/c1-18-10-15-30(25(32)33)17-16-28(6)20(24(30)19(18)2)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h8,18,21-23,31H,9-17H2,1-7H3,(H,32,33)/t18-,21?,22+,23-,27-,28+,29+,30-/m0/s1
- InChI Key： GPQBTLJRTQXVOM-JQDUULMYSA-N
- SMILES： O[C@H]1CC[C@@]2(C)C(CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@H](C)C(C)=C5C4=CC[C@@H]32)C1(C)C

Computed Properties

Exact Mass: 454.34469533g/mol
Monoisotopic Mass: 454.34469533g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
Rotatable Bond Count: 1
Complexity: 942
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.5
Topological Polar Surface Area: 57.5Å²

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